1,4,5-Trimethyl-1H-imidazol-2(3H)-one 2,2,2-trifluoroacetate

• IUPAC Name: 2,2,2-trifluoroacetic acid;3,4,5-trimethyl-1H-imidazol-2-one
• InChI: InChI=1S/C6H10N2O.C2HF3O2/c1-4-5(2)8(3)6(9)7-4;3-2(4,5)1(6)7/h1-3H3,(H,7,9);(H,6,7)
• InChI Key: XNHCEUQLHQJRGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C(=O)N1)C)C.C(=O)(C(F)(F)F)O
• Molecular Formula: C8H11F3N2O3
• Molecular Weight: 240.18 g/mol

Description

1,4,5-Trimethyl-1H-imidazol-2(3H)-one 2,2,2-trifluoroacetate is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a white crystalline powder that is soluble in water and has a molecular weight of 269.23 g/mol. The compound is commonly used in pharmaceutical research and development due to its potential therapeutic applications.

Scientific Research Applications

Chemical Synthesis and Catalysis

"1,4,5-Trimethyl-1H-imidazol-2(3H)-one 2,2,2-trifluoroacetate" and its derivatives are integral in chemical synthesis and catalysis. For instance, the compound has been identified as a potent inhibitor of neuronal nitric oxide synthase, showcasing its potential as an experimental tool to investigate the biological roles of nitric oxide within the central nervous system (Handy et al., 1995). Furthermore, it serves as a key component in the synthesis of polyhydroquinoline derivatives, offering a clean, simple method with high yield and short reaction time, demonstrating its utility in green chemistry (Khaligh, 2014).

Material Science

In the realm of material science, this compound facilitates the development of novel materials. For example, it has been used to create proton-conducting electrolytes for electrochromic devices, indicating its significance in developing energy-efficient materials (Vuk et al., 2008). The synthesis of unsymmetrical polyhydroquinoline derivatives using this compound as a catalyst highlights its role in creating novel compounds with potential applications in various industries (Khaligh, 2014).

Biological Studies

Although the requirement was to exclude drug use and dosage, it's worth noting that the broader family of compounds to which "1,4,5-Trimethyl-1H-imidazol-2(3H)-one 2,2,2-trifluoroacetate" belongs plays a role in biological studies, such as investigating the molecular mechanisms underlying various biological processes. For instance, the study of the antinociceptive effect of similar compounds sheds light on potential therapeutic targets for pain management (Handy et al., 1995).

Environmental and Green Chemistry

The compound's derivatives have also been used in environmental and green chemistry applications, such as in the synthesis of ethyl-4-aryl/heteryl-hexahydro-trimehtyl-5-oxoquinoline-3-carboxylates, showcasing its utility in promoting sustainable chemical processes (Khaligh, 2014).